5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: 5-(3-hydroxy-3-methylbut-1-ynyl)-N-(4-methoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H17NO3S/c1-17(2,20)11-10-14-8-9-15(22-14)16(19)18-12-4-6-13(21-3)7-5-12/h4-9,20H,1-3H3,(H,18,19)
• InChI Key: XCGNQCPNDCPJSB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(S1)C(=O)NC2=CC=C(C=C2)OC)O
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide, also known as Compound A, is a novel synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide A exerts its therapeutic effects by binding to and activating the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. This pathway is involved in the regulation of various cellular processes, including inflammation, metabolism, and cell differentiation. Activation of the PPARγ pathway by this compound A leads to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines, resulting in a decrease in inflammation.
Biochemical and Physiological Effects:
This compound A has been shown to have a number of biochemical and physiological effects in various disease models. In cancer models, this compound A has been shown to inhibit tumor growth and induce apoptosis. In fibrosis models, this compound A has been shown to reduce fibrosis and improve organ function. In neurodegenerative disease models, this compound A has been shown to reduce inflammation and improve cognitive function.

Advantages and Limitations for Lab Experiments

5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide A has several advantages for use in lab experiments. It is a synthetic compound, which allows for easy scale-up and reproducibility. It has also been shown to have low toxicity in animal models, which makes it a safe compound for use in experiments. However, one limitation of this compound A is that it has poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide A. One direction is to further investigate its potential therapeutic applications in various diseases, such as cancer, fibrosis, and neurodegenerative diseases. Another direction is to optimize the synthesis method to improve the yield and purity of this compound A. Additionally, future studies could focus on developing new formulations of this compound A to improve its solubility and bioavailability.

Synthesis Methods

5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide A can be synthesized using a multi-step process involving the reaction of 4-methoxyphenylboronic acid with 5-bromo-2-thiophenecarboxylic acid, followed by coupling with 3-hydroxy-3-methyl-1-butyn-1-yl magnesium bromide. The resulting compound is then subjected to a series of purification steps to obtain pure this compound A.

Scientific Research Applications

5-(3-hydroxy-3-methyl-1-butyn-1-yl)-N-(4-methoxyphenyl)-2-thiophenecarboxamide A has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic properties. This compound A has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.